Hexacyanochromate
Overview
Description
Hexacyanochromate is an inorganic compound with the molecular formula C6CrN6 . It is a complex ion where the chromium atom is surrounded by six cyanide ions .
Synthesis Analysis
The synthesis of hexacyanochromate involves treating chromium (III) salts with potassium cyanide . A study also mentions the synthesis and thermal decomposition of lanthanide hexacyanochromate(III) complexes .Molecular Structure Analysis
Hexacyanochromate has a unique open-framework crystal structure . This structure allows the reversible insertion of alkali ions with negligible perturbation to the framework itself .Chemical Reactions Analysis
Hexacyanochromate undergoes a series of successive reactions involving relatively stable intermediates . Reduction of hexacyanochromate (III) gives the Cr (II) and Cr (0) derivatives .Scientific Research Applications
1. Coordination Polymers
Hexacyanochromate is utilized in the synthesis of heteronuclear coordination polymers . These polymers are formed by the coordination of metal ions with polydentate ligands that can simultaneously bind to multiple metal centers, resulting in extended structures . They are of significant interest in materials science and catalysis due to their unique properties and potential applications, such as crystallinity and tunable porosity .
2. Catalysis
Research has shown that hexacyanochromate-based coordination polymers can act as catalysts for the peroxidative oxidation of benzylic alcohols . These polymers have been tested as heterogeneous catalysts, exhibiting high selectivity towards aldehyde formation without over-oxidation to carboxylic acid .
3. Magnetism
Hexacyanochromate compounds, specifically Prussian blue analogs, have been studied for their magnetocaloric effects . These materials can order ferromagnetically or ferrimagnetically at low temperatures, making them interesting for studies in magnetism and potential applications in magnetic cooling technologies .
4. Structural Chemistry
In structural chemistry, hexacyanochromate is key in forming 3D heteronuclear coordination polymers with various ligands. These structures are characterized by their thermal and spectroscopic properties, contributing to the understanding of complex molecular assemblies .
5. Thermal Properties
The thermal properties of hexacyanochromate complexes are investigated to understand their stability and decomposition patterns. This information is crucial for their application in high-temperature processes and materials science .
6. Crystallography
Hexacyanochromate is used in crystallographic studies to determine the 3D structures of coordination polymers . These studies reveal the coordination geometry and connectivity of metal centers, which are essential for designing materials with specific properties .
properties
IUPAC Name |
tripotassium;chromium(3+);hexacyanide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6CN.Cr.3K/c6*1-2;;;;/q6*-1;+3;3*+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYBUIQUQPGBKAR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[K+].[K+].[K+].[Cr+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6CrK3N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10929218 | |
Record name | (OC-6-11)-Tripotassium hexakis(cyano-C)chromate(3-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10929218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Hexacyanochromate | |
CAS RN |
13601-11-1 | |
Record name | Hexacyanochromate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013601111 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (OC-6-11)-Tripotassium hexakis(cyano-C)chromate(3-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10929218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tripotassium hexa(cyano-C)chromate(3-) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.694 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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